Cas no 151271-57-7 (Germicidin B)

Germicidin B is a secondary metabolite produced by certain bacterial species, notably Streptomyces, with demonstrated antimicrobial properties. This compound belongs to the germicidin family, characterized by its small molecular weight and lipophilic nature. Germicidin B exhibits inhibitory activity against a range of Gram-positive bacteria, making it a subject of interest in microbial competition studies and potential therapeutic applications. Its mechanism of action involves disrupting bacterial cell membrane integrity, leading to growth inhibition. The compound's stability and relatively simple structure facilitate further chemical modification for enhanced efficacy. Research suggests its utility in studying bacterial signaling and as a scaffold for developing novel antimicrobial agents.
Germicidin B structure
Germicidin B structure
Product Name:Germicidin B
CAS No:151271-57-7
MF:C11H16O3
MW:196.242943763733
CID:209648
PubChem ID:54704417
Update Time:2025-10-21

Germicidin B Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one,3-ethyl-4-hydroxy-6-(1-methylpropyl)- (9CI)
    • 6-butan-2-yl-3-ethyl-4-hydroxypyran-2-one
    • GERMICIDIN B
    • 6-(2-Butyl)-3-ethyl-4-hydroxy-2-pyrone
    • 6-(butan-2-yl)-3-ethyl-2-hydroxy-4H-pyran-4-one
    • Germicidin
    • DTXSID20934217
    • 2H-Pyran-2-one, 3-ethyl-4-hydroxy-6-(1-methylpropyl)-
    • 151271-57-7
    • SCHEMBL7358719
    • Germicidin A
    • 6-butan-2-yl-3-ethyl-2-hydroxypyran-4-one
    • DB-219782
    • Germicidin B
    • Inchi: 1S/C11H16O3/c1-4-7(3)10-6-9(12)8(5-2)11(13)14-10/h6-7,12H,4-5H2,1-3H3
    • InChI Key: NPQKQKITPJTEBK-UHFFFAOYSA-N
    • SMILES: O1C(C(CC)=C(C=C1C(C)CC)O)=O

Computed Properties

  • Exact Mass: 196.11
  • Monoisotopic Mass: 196.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.1±0.0 g/cm3
  • Boiling Point: 299.5±0.0 °C at 760 mmHg
  • Flash Point: 122.6±0.0 °C
  • Refractive Index: 1.512
  • Vapor Pressure: 0.0±0.0 mmHg at 25°C

Germicidin B Security Information

Germicidin B Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
G367770-1mg
Germicidin B
151271-57-7
1mg
$219.00 2023-05-18
TRC
G367770-2.5mg
Germicidin B
151271-57-7
2.5mg
$425.00 2023-05-18
SHENG KE LU SI SHENG WU JI SHU
sc-362022-1 mg
Germicidin A,
151271-57-7
1mg
¥1,504.00 2023-07-11
BioAustralis
BIA-G1282-1 mg
Germicidin A
151271-57-7 >95%byHPLC
1mg
$256.00 2023-09-12
BioAustralis
BIA-G1282-5 mg
Germicidin A
151271-57-7 >95%byHPLC
5mg
$896.00 2023-09-12
TRC
G367770-25mg
Germicidin B
151271-57-7
25mg
$ 4500.00 2023-09-07
SHENG KE LU SI SHENG WU JI SHU
sc-362022-1mg
Germicidin A,
151271-57-7
1mg
¥1504.00 2023-09-05
BioAustralis
BIA-G1282-1mg
Germicidin A
151271-57-7 >95% by HPLC
1mg
$280.00 2025-07-04
BioAustralis
BIA-G1282-5mg
Germicidin A
151271-57-7 >95% by HPLC
5mg
$980.00 2025-07-04

Additional information on Germicidin B

Recent Advances in Germicidin B (151271-57-7) Research: A Comprehensive Review

Germicidin B (CAS: 151271-57-7) is a naturally occurring secondary metabolite produced by various Streptomyces species, known for its antimicrobial and antifungal properties. Recent studies have highlighted its potential as a novel therapeutic agent, particularly in the context of antibiotic resistance. This research brief synthesizes the latest findings on Germicidin B, focusing on its chemical properties, biological activities, and potential applications in medicine and agriculture.

One of the most significant breakthroughs in Germicidin B research is its structural elucidation and synthesis. The compound, with the molecular formula C15H22O4, features a unique γ-butyrolactone ring, which is critical for its biological activity. Recent synthetic approaches have enabled the production of Germicidin B derivatives with enhanced stability and efficacy, paving the way for further pharmacological studies.

In terms of biological activity, Germicidin B has demonstrated potent inhibitory effects against a broad spectrum of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Mechanistic studies suggest that Germicidin B disrupts bacterial cell membrane integrity, leading to cell lysis. Additionally, its antifungal activity against Candida albicans has been documented, making it a promising candidate for combating fungal infections.

Recent in vivo studies have explored the therapeutic potential of Germicidin B in animal models. For instance, a 2023 study published in the Journal of Antibiotics reported that Germicidin B significantly reduced bacterial load in MRSA-infected mice, with minimal toxicity. These findings underscore its potential as a lead compound for developing new antibiotics.

Beyond its antimicrobial properties, Germicidin B has also been investigated for its role in quorum sensing inhibition. Research indicates that it can interfere with bacterial communication pathways, thereby reducing virulence factor production. This dual mechanism of action—direct antimicrobial activity and quorum sensing inhibition—positions Germicidin B as a versatile tool in the fight against resistant pathogens.

In the agricultural sector, Germicidin B has shown promise as a biocontrol agent. Field trials have demonstrated its efficacy in protecting crops from bacterial and fungal diseases, offering a sustainable alternative to chemical pesticides. Its natural origin and biodegradability make it an environmentally friendly option for integrated pest management.

Despite these advancements, challenges remain in the clinical translation of Germicidin B. Issues such as bioavailability, pharmacokinetics, and large-scale production need to be addressed. Ongoing research is focused on optimizing formulation strategies, including nanoencapsulation, to enhance its delivery and efficacy.

In conclusion, Germicidin B (151271-57-7) represents a promising frontier in the search for new antimicrobial agents. Its unique chemical structure, broad-spectrum activity, and dual mechanisms of action make it a valuable candidate for further development. Continued research and collaboration across academia and industry will be crucial in unlocking its full potential.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd